Cas no 338975-44-3 (4-[(3,5-dichloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 4-[(3,5-dichloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 338975-44-3
• MF: C₁₁H₆Cl₂F₃N₃O
• MW: 324.086050510406
• MDL: MFCD00138335
• CID: 5155942
• Update Time: 2026-03-04

4-[(3,5-dichloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-[(3,5-DICHLOROANILINO)METHYLENE]-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 4-{[(3,5-dichlorophenyl)amino]methylidene}-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
• 4-[(3,5-dichlorophenyl)iminomethyl]-5-(trifluoromethyl)-1,2-dihydropyrazol-3-one
• 4-[(3,5-dichloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

• MDL： MFCD00138335
• Inchi： 1S/C11H6Cl2F3N3O/c12-5-1-6(13)3-7(2-5)17-4-8-9(11(14,15)16)18-19-10(8)20/h1-4H,(H2,18,19,20)/b17-4+
• InChI Key： NKDLXIZHAHOKNX-HAVNEIBRSA-N
• SMILES： ClC1C=C(C=C(C=1)/N=C/C1C(NNC=1C(F)(F)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 454
• XLogP3: 3.4
• Topological Polar Surface Area: 53.5

Additional information on 4-[(3,5-dichloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

Comprehensive Overview of 4-[(3,5-dichloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one (CAS No. 338975-44-3)

The compound 4-[(3,5-dichloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one, with the CAS number 338975-44-3, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a dichloroanilino moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like 4-[(3,5-dichloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where such compounds play a pivotal role. The CAS 338975-44-3 is often discussed in forums and scientific literature for its potential in developing small-molecule inhibitors, a hot topic in oncology and immunology research.

From a synthetic chemistry perspective, the pyrazol-3-one core of this compound is a versatile scaffold. Its reactivity allows for modifications that can lead to derivatives with varied biological activities. This flexibility is particularly relevant in the context of AI-driven drug design, where computational models predict optimal structures for specific therapeutic targets. The inclusion of a trifluoromethyl group further enhances its appeal, as this moiety is known to improve lipophilicity and binding affinity—key factors in modern medicinal chemistry.

Environmental and regulatory considerations also highlight the importance of CAS 338975-44-3. With the rise of green chemistry initiatives, researchers are investigating sustainable synthesis routes for such compounds to minimize waste and energy consumption. This aligns with broader industry trends, where eco-friendly synthesis and biodegradable intermediates are prioritized. The compound’s potential applications in agrochemicals, such as crop protection agents, further underscore its relevance in addressing global food security challenges.

In summary, 4-[(3,5-dichloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one (CAS 338975-44-3) represents a multifaceted tool for researchers. Its structural features and adaptability make it a standout candidate for advancing drug discovery, agrochemical development, and sustainable chemistry. As scientific inquiries into its properties and applications continue, this compound is poised to remain a focal point in innovative research endeavors.